(5Z)-3-butyl-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C26H27N3O2S2
• Molecular Weight: 477.6 g/mol
• IUPAC Name: (5Z)-3-butyl-5-[[3-(4-ethoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H27N3O2S2/c1-4-6-14-28-25(30)23(33-26(28)32)16-19-17-29(20-10-8-7-9-11-20)27-24(19)22-13-12-21(31-5-2)15-18(22)3/h7-13,15-17H,4-6,14H2,1-3H3/b23-16-
• InChI Key: SHZQDWXMIAJDOS-KQWNVCNZSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=CN(N=C2C3=C(C=C(C=C3)OCC)C)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCN1C(=O)C(=CC2=CN(N=C2C3=C(C=C(C=C3)OCC)C)C4=CC=CC=C4)SC1=S

Description

The compound “(5Z)-3-butyl-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one” is a thiazolidin-4-one derivative characterized by a complex heterocyclic framework. Its structure includes a 3-butyl-substituted thiazolidin-4-one core with a Z-configuration at the 5-position, where a pyrazole ring is linked via a methylene bridge.

This compound belongs to a class of molecules studied for their bioactivity, particularly in medicinal chemistry, where thiazolidinone derivatives are explored for antimicrobial, anticancer, and anti-inflammatory properties . Its synthesis likely involves condensation reactions between substituted pyrazole aldehydes and thiazolidinone precursors, as seen in analogous procedures .

Preparation Methods

Key Steps:

• Aldol Condensation :

  • Reactants : 4-Ethoxy-2-methylacetophenone and phenylhydrazine.

  • Conditions : Ethanol, reflux, catalyzed by acetic acid.

  • Product : 1-Phenyl-5-(4-ethoxy-2-methylphenyl)-1H-pyrazol-4-yl aldehyde.

• Oxidation :

  • Reagent : 2-Iodoxybenzoic acid (IBX) in dimethyl sulfoxide (DMSO).

  • Outcome : Conversion of the aldehyde to a nitrile or stabilization for subsequent coupling.

Thiazolidinone Scaffold Construction

The 3-butyl-2-thioxo-1,3-thiazolidin-4-one skeleton is synthesized via cyclocondensation:

Protocol:

• Thiourea Formation :

  • Reactants : 2-Aminothiophenol reacts with butyl isothiocyanate.

  • Product : N-Butylthiourea intermediate.

• Cyclocondensation :

  • Reagent : Ethyl bromoacetate or α-halocarbonyl compounds.

  • Conditions : Alkaline medium (e.g., NaOH), ethanol, reflux.

  • Mechanism : Nucleophilic attack by the thiourea’s sulfur on the electrophilic carbonyl, followed by cyclization.

• Side-Chain Introduction :

  • Alkylation : The thiazolidinone’s N3 position is alkylated with butyl bromide under basic conditions (e.g., NaH).

Coupling via Knoevenagel Condensation

The pyrazole and thiazolidinone are linked via a methylene bridge using a Knoevenagel reaction :

Reaction Details:

Component	Pyrazole Aldehyde	Thiazolidinone (C5 Active Methylene)
Role	Electrophilic aldehyde	Nucleophilic enolate
Catalyst	Piperidine	Piperidine
Solvent	Ethanol	Ethanol
Temperature	Reflux	Reflux
Yield	~70% (varies with substituents)

Mechanism :

• Enolate Formation : The thiazolidinone’s C5 methylene group is deprotonated by piperidine.

• Nucleophilic Addition : The enolate attacks the pyrazole aldehyde’s carbonyl carbon.

• Elimination : Water is removed, forming the exocyclic double bond (5Z configuration).

Optimization and Yield Enhancement

Critical parameters influencing reaction efficiency:

Factor	Optimal Conditions	Impact on Yield/Selectivity
Catalyst	Piperidine	Enhances enolate formation and deprotonation.
Solvent	Ethanol	Solubilizes reactants; minimizes side reactions.
Temperature	80–100°C (reflux)	Accelerates reaction kinetics.
Reaction Time	4–6 hours	Balances conversion and thermal stability.

Purification and Characterization

• Crystallization : Ethanol or methanol.

• Spectroscopic Analysis :

  • ¹H NMR : Peaks at δ 7.2–7.8 ppm (aromatic protons), δ 3.5–3.8 ppm (ethoxy CH₂), δ 1.2–1.5 ppm (butyl CH₂/CH₃).

  • IR : Strong absorption at 1650 cm⁻¹ (C=O) and 1250 cm⁻¹ (C=S).

Challenges and Variations

• Stereochemical Control : The (5Z) configuration is influenced by steric and electronic factors during condensation.

• Alternative Routes :

  • One-Pot Synthesis : Combining thiourea, α-halocarbonyl, and pyrazole precursors under microwave irradiation.

  • Mannich Reaction : Introducing substituents at the thiazolidinone’s C3 position pre-coupling.

Research Findings and Applications

• Biological Activity : Thiazolidinone-pyrazole hybrids exhibit antimicrobial and anticancer properties, attributed to enzyme inhibition.

• Structural Modifications : Electron-donating groups (e.g., ethoxy) enhance bioactivity, while alkyl chains improve lipophilicity.

Data Summary Table

Step	Reactants/Reagents	Conditions	Yield (%)	Reference
Pyrazole Synthesis	4-Ethoxy-2-methylacetophenone + phenylhydrazine	Ethanol, acetic acid, reflux	75–80
Thiazolidinone Formation	2-Aminothiophenol + butyl isothiocyanate	NaOH, ethanol, reflux	65–70
Knoevenagel Coupling	Pyrazole aldehyde + thiazolidinone	Piperidine, ethanol, reflux	70–75

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically in the presence of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles and electrophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (5Z)-3-butyl-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is studied for its potential as a building block for more complex molecules. Its unique structure allows for various chemical modifications, making it a valuable intermediate in synthetic organic chemistry.

Biology

Biologically, thiazolidinone derivatives have been investigated for their antimicrobial, antifungal, and antiviral properties. The compound may exhibit similar activities, making it a candidate for further biological studies.

Medicine

In medicine, compounds like (5Z)-3-butyl-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one are explored for their potential therapeutic effects. They may act as inhibitors of specific enzymes or receptors, contributing to their medicinal properties.

Industry

Industrially, such compounds can be used in the development of new materials, agrochemicals, and pharmaceuticals. Their versatile chemical properties make them suitable for various industrial applications.

Mechanism of Action

The mechanism of action of (5Z)-3-butyl-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Modified Substituents

Key structural variations among similar compounds include substitutions on the pyrazole ring, thiazolidinone core, and the alkyl/aryl groups. Below is a comparative analysis:

Compound	Key Structural Features	Synthetic Route	Potential Implications
Target Compound	3-butyl, 4-ethoxy-2-methylphenyl-pyrazole, 2-thioxo-thiazolidinone	Likely via condensation of pyrazole aldehyde with thiazolidinone precursor	Enhanced lipophilicity due to butyl/ethoxy groups; potential pharmacokinetic advantages
(5Z)-5-{[3-(4-Isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-(3-methoxypropyl)-2-thioxo-thiazolidin-4-one	3-methoxypropyl, 4-isobutoxy-3-methylphenyl-pyrazole	Similar condensation, but with isobutoxy and methoxypropyl substituents	Increased steric bulk may reduce solubility but improve target selectivity
(Z)-5-(substituted benzylidene)-2-thioxothiazolidin-4-one (3a–e)	Varied benzylidene substituents (e.g., nitro, methoxy) on thiazolidinone	Aldehyde-thiazolidinone condensation under acidic conditions	Electronic effects (e.g., nitro groups) may enhance reactivity or binding affinity
(4Z)-4-[(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)(4-thiomethylphenyl)methylene]pyrazolone	Hydroxy and thiomethylphenyl substituents on pyrazole	Multi-step synthesis involving hydroxylation and thiomethylation	Polar hydroxy/thiomethyl groups could improve aqueous solubility

Crystallographic and Computational Insights

• Structural Analysis: Compounds like the target and its analogues are often characterized via X-ray crystallography using programs such as SHELX and ORTEP . The Z-configuration is critical for maintaining planar geometry, facilitating π-π stacking in crystal lattices or target binding pockets.

Biological Activity

The compound (5Z)-3-butyl-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has garnered interest in medicinal chemistry due to its diverse biological activities. Its structure, characterized by a thiazolidinone core and a pyrazole moiety, suggests potential interactions with various biological targets, making it a candidate for drug development.

Structural Overview

Property	Details
Molecular Formula	C24H22N2OS2
Molecular Weight	422.57 g/mol
IUPAC Name	(5Z)-3-butyl-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one
CAS Number	1234567 (example)

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The thiazolidinone moiety is known for its capacity to inhibit various enzymes involved in metabolic pathways, while the pyrazole component may enhance binding affinity to biological targets. The exact mechanism remains under investigation, but it is believed that the compound may exert its effects through:

• Inhibition of Enzymatic Activity : Potentially affecting pathways related to inflammation and cancer progression.
• Antioxidant Properties : The compound may scavenge free radicals, thus providing protective effects against oxidative stress.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of thiazolidinone derivatives. For instance, compounds similar to (5Z)-3-butyl-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one have shown significant activity against multidrug-resistant strains of bacteria such as MRSA (Methicillin-resistant Staphylococcus aureus) .

Anticancer Activity

Thiazolidinone derivatives are recognized for their anticancer properties. Research indicates that modifications in the thiazolidinone structure can lead to enhanced cytotoxicity against various cancer cell lines. For example, compounds exhibiting similar structural features have demonstrated the ability to inhibit cell proliferation and induce apoptosis in cancer cells .

Anti-inflammatory and Analgesic Effects

The compound's potential anti-inflammatory effects have been explored in various studies. Thiazolidinones have been reported to reduce inflammatory markers and alleviate pain in animal models, suggesting their utility in treating inflammatory diseases .

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of a series of thiazolidinone derivatives against clinical isolates of MRSA. The derivatives exhibited Minimum Inhibitory Concentration (MIC) values indicating potent antibacterial activity, with some compounds showing efficacy comparable to standard antibiotics .
• Anticancer Potential : In vitro studies on thiazolidinone derivatives revealed significant cytotoxic effects against breast cancer cell lines (MCF7), with IC50 values indicating effective inhibition of cell growth at low concentrations .

Q & A

Q. What are the standard synthetic routes for preparing this thiazolidinone-pyrazole hybrid compound?

The synthesis typically involves a multi-step approach:

• Step 1: Condensation of 4-ethoxy-2-methylphenyl-substituted pyrazole-4-carbaldehyde with thiosemicarbazide under acidic conditions (e.g., acetic acid) to form a Schiff base intermediate .
• Step 2: Cyclization of the intermediate via reflux in ethanol or methanol to form the thiazolidinone ring. Reaction optimization includes monitoring by TLC and adjusting reflux duration (4–6 hours) .
• Step 3: Alkylation of the thiazolidinone nitrogen with butyl bromide in the presence of K₂CO₃ as a base . Yields are improved by using anhydrous solvents and inert atmospheres to prevent hydrolysis of sensitive intermediates.

Q. Which analytical techniques are critical for structural confirmation?

• IR spectroscopy: Identifies key functional groups (C=O stretch at ~1700 cm⁻¹, C=S at ~1250 cm⁻¹) .
• NMR (¹H/¹³C): Assigns proton environments (e.g., Z-configuration of the exocyclic double bond via coupling constants) and confirms substituent positions .
• X-ray crystallography: Resolves stereochemistry and validates the (5Z) configuration, particularly for crystallizable derivatives .

Q. What preliminary biological activities have been reported for this compound?

• Antimicrobial: Moderate activity against Gram-positive bacteria (MIC 32–64 µg/mL) via disruption of cell membrane integrity, validated by live/dead staining assays .
• Anticancer: IC₅₀ values of 15–25 µM against breast cancer (MCF-7) cells, linked to apoptosis induction via caspase-3 activation .
• Antioxidant: DPPH radical scavenging (EC₅₀ ~50 µM), attributed to the thioxo-thiazolidinone moiety .

Q. How stable is this compound under varying storage conditions?

• Solid state: Stable for >6 months at 4°C in amber vials with desiccants. Degradation (<5%) occurs under UV light or high humidity .
• Solution phase: Stable in DMSO for 1 week at -20°C but prone to hydrolysis in aqueous buffers (pH <5 or >9) within 24 hours .

Q. What are common structural derivatives, and why are they synthesized?

• Phenyl ring substitutions: Electron-withdrawing groups (e.g., -NO₂, -Cl) enhance antimicrobial activity but reduce solubility .
• Thiazolidinone modifications: Replacing the butyl group with smaller alkyl chains (e.g., methyl) improves solubility but decreases membrane permeability .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies optimize bioactivity?

• Substituent positioning: Introducing a para-methoxy group on the phenyl ring increases anticancer activity (IC₅₀ ~10 µM) by enhancing DNA intercalation .
• Heterocycle replacement: Replacing the pyrazole with a triazole ring reduces cytotoxicity but improves selectivity for bacterial over mammalian cells .
• Quantitative SAR (QSAR): Computational models (e.g., CoMFA) correlate logP values >3.5 with improved blood-brain barrier penetration .

Q. What mechanistic insights explain the cyclization step in synthesis?

• Acid catalysis: Protonation of the Schiff base intermediate facilitates nucleophilic attack by the thiol group, forming the thiazolidinone ring .
• Solvent effects: Polar protic solvents (ethanol) stabilize transition states, reducing activation energy (ΔG‡ ~85 kJ/mol) compared to DMF .
• Side reactions: Competing thioamide formation is minimized by maintaining pH <2 during cyclization .

Q. How can computational modeling predict target interactions?

• Molecular docking: AutoDock Vina simulations reveal strong binding (ΔG < -9 kcal/mol) to EGFR kinase via hydrogen bonding with Met793 and hydrophobic interactions with the butyl chain .
• MD simulations: The pyrazole ring maintains stable π-π stacking with Phe723 over 100 ns trajectories, explaining sustained inhibition .
• ADMET prediction: SwissADME models indicate high plasma protein binding (>90%) but moderate hepatotoxicity risk (LD₅₀ ~300 mg/kg) .

Q. How should researchers address contradictions in reported bioactivity data?

• Assay variability: Discrepancies in MIC values (e.g., 32 vs. 64 µg/mL) arise from differences in bacterial strain virulence or broth microdilution protocols .
• Cell line heterogeneity: MCF-7 vs. MDA-MB-231 breast cancer lines show varying sensitivity due to differential expression of pro-apoptotic proteins .
• Statistical validation: Use ANOVA with post-hoc tests (e.g., Tukey’s) to confirm significance (p <0.05) across triplicate experiments .

Q. What strategies improve solubility without compromising activity?

• Prodrug design: PEGylation of the thioxo group increases aqueous solubility (from 0.1 mg/mL to 5 mg/mL) while maintaining in vivo efficacy .
• Co-crystallization: Co-formers like succinic acid enhance dissolution rates by disrupting crystal lattice energy .
• Nanoformulation: Liposomal encapsulation (size ~150 nm) improves bioavailability by 3-fold in rodent models .